Cas no 32737-14-7 (3-Ethoxy-2-methylpyrazine)

• Product Name: 3-Ethoxy-2-methylpyrazine
• CAS No: 32737-14-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD00038025
• CID: 53943
• PubChem ID: 87572808
• Update Time: 2025-08-03

3-Ethoxy-2-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-methylpyrazine
• 2-ethoxy-3-methyl-pyrazin
• Pyrazine, 2-ethoxy-3-methyl-
• Pyrazine, 3-ethoxy-2-methyl
• FEMA 3280
• FEMA 3485
• FEMA 3569
• FEMA NUMBER 3569
• 3-ETHOXY-2-METHYLPYRAZINE-
• 2-Ethoxy-3(5or6)-methylpyrazine
• 2-Ethoxy-3-methylpyrazine
• 2-Ethoxyl-3-methylpyrazine
• 2-Aethoxy-3-methylpyrazin
• 2-ethoxy-3-methyl-pyrazine
• 2-methyl-3-ethoxypyrazine
• 3-Aethoxy-2-methyl-pyrazin
• 3-Ethoxy-2-methyl-pyrazin
• EINECS 251-184-6
• Pyrazine,2-ethoxy-3-methyl
• 2-Ethoxy-3-methyl pyrazine

• MDL： MFCD00038025
• Inchi： 1S/C7H10N2O/c1-3-10-7-6(2)8-4-5-9-7/h4-5H,3H2,1-2H3
• InChI Key： MMKWCKGYULOKET-UHFFFAOYSA-N
• SMILES： CCOC1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35

Experimental Properties

• Color/Form: Colorless or amber transparent oily liquid
• Density: 1.033-1.037
• Melting Point: 82-84℃
• Boiling Point: 88°C/40mmHg(lit.)
• Flash Point: 64 ºC
• Refractive Index: n20/D 1.494(lit.)
• PSA: 35.01000
• LogP: 1.18370
• FEMA: 3569
• Solubility: Not determined

3-Ethoxy-2-methylpyrazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Ethoxy-2-methylpyrazine

Research Brief on 3-Ethoxy-2-methylpyrazine (CAS: 32737-14-7): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

3-Ethoxy-2-methylpyrazine (CAS: 32737-14-7) is a pyrazine derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a flavoring agent, bioactive compound, and intermediate in drug synthesis. This research brief synthesizes the latest findings on this compound, highlighting its applications, mechanisms of action, and future research directions.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the flavor-enhancing properties of 3-Ethoxy-2-methylpyrazine. The research demonstrated its efficacy in modulating taste receptors, particularly those associated with umami and savory flavors. The compound's low odor threshold and stability under various processing conditions make it a promising candidate for food and beverage applications. Additionally, its metabolic pathways were elucidated, revealing minimal toxicity and favorable pharmacokinetics.

In pharmaceutical research, 3-Ethoxy-2-methylpyrazine has been explored as a scaffold for novel drug candidates. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of pyrazine-based inhibitors targeting protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to enhance binding affinity and selectivity, leading to improved therapeutic efficacy in preclinical models of rheumatoid arthritis.

Recent advancements in synthetic methodologies have also been reported. A team from the University of Tokyo developed a green chemistry approach to synthesize 3-Ethoxy-2-methylpyrazine with high yield and minimal environmental impact. This method, published in Green Chemistry in 2023, employs catalytic hydrogenation and solvent-free conditions, aligning with the growing demand for sustainable chemical processes.

Looking ahead, researchers are investigating the potential of 3-Ethoxy-2-methylpyrazine in neuropharmacology. Preliminary data from a 2024 study suggest its modulatory effects on GABA receptors, indicating possible applications in anxiety and epilepsy treatments. Further studies are needed to validate these findings and explore the compound's safety profile in clinical settings.

In conclusion, 3-Ethoxy-2-methylpyrazine (CAS: 32737-14-7) represents a versatile compound with broad applications in chemical biology and pharmaceuticals. Its flavor-enhancing properties, drug development potential, and sustainable synthesis methods position it as a valuable target for future research. Continued exploration of its biological activities and mechanisms will likely uncover new opportunities for innovation in these fields.